Cas no 1707361-80-5 (tert-Butyl 4-(aminomethyl)-4-(pyridin-3-ylmethyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(aminomethyl)-4-(pyridin-3-ylmethyl)piperidine-1-carboxylate
• CAS No: 1707361-80-5
• MF: C₁₇H₂₇N₃O₂
• MW: 305.415184259415
• CID: 5181373
• Update Time: 2025-10-30

tert-Butyl 4-(aminomethyl)-4-(pyridin-3-ylmethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(aminomethyl)-4-(pyridin-3-ylmethyl)piperidine-1-carboxylate

• Inchi： 1S/C17H27N3O2/c1-16(2,3)22-15(21)20-9-6-17(13-18,7-10-20)11-14-5-4-8-19-12-14/h4-5,8,12H,6-7,9-11,13,18H2,1-3H3
• InChI Key： PCYDCQJTHBTWIV-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CN)(CC2=CC=CN=C2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6

Additional information on tert-Butyl 4-(aminomethyl)-4-(pyridin-3-ylmethyl)piperidine-1-carboxylate

tert-Butyl 4-(aminomethyl)-4-(pyridin-3-ylmethyl)piperidine-1-carboxylate (CAS No. 1707361-80-5): A Versatile Building Block in Modern Organic Synthesis

The compound tert-Butyl 4-(aminomethyl)-4-(pyridin-3-ylmethyl)piperidine-1-carboxylate (CAS No. 1707361-80-5) is a highly specialized intermediate in pharmaceutical and agrochemical research. Its unique structural features, including a piperidine core, aminomethyl functionality, and pyridin-3-ylmethyl substituent, make it a valuable scaffold for designing bioactive molecules. Researchers are increasingly focusing on this compound due to its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and inflammation-related pathways.

In recent years, the demand for piperidine derivatives has surged, driven by their prevalence in FDA-approved drugs. The tert-butyl carbamate (Boc) protecting group in this compound enhances its stability during synthetic transformations, a feature highly sought after in multi-step organic synthesis. This aligns with the growing trend of green chemistry and atom economy, as the Boc group can be selectively removed under mild conditions, minimizing waste generation.

The pyridine moiety in tert-Butyl 4-(aminomethyl)-4-(pyridin-3-ylmethyl)piperidine-1-carboxylate contributes to its versatility. Pyridine-containing compounds are known for their ability to form hydrogen bonds and coordinate with metal ions, making them pivotal in catalysis and materials science. This has sparked interest in applications beyond pharmaceuticals, such as in metal-organic frameworks (MOFs) and ligand design for asymmetric synthesis.

From a synthetic perspective, the aminomethyl group offers a handle for further functionalization, enabling the introduction of diverse pharmacophores. This is particularly relevant in the context of combinatorial chemistry, where rapid diversification of molecular scaffolds is essential for high-throughput screening. The compound’s compatibility with click chemistry (e.g., azide-alkyne cycloaddition) further expands its utility in bioconjugation and probe development.

Current research hotspots, such as PROTACs (Proteolysis-Targeting Chimeras) and covalent inhibitors, have also highlighted the importance of structurally flexible intermediates like this compound. Its piperidine-carboxylate backbone can serve as a linker or spacer in bifunctional molecules, addressing challenges in targeted protein degradation strategies. These advancements are frequently discussed in forums and publications, reflecting the compound’s relevance in cutting-edge science.

In summary, tert-Butyl 4-(aminomethyl)-4-(pyridin-3-ylmethyl)piperidine-1-carboxylate (CAS No. 1707361-80-5) embodies the intersection of synthetic efficiency and functional diversity. Its applications span from traditional medicinal chemistry to emerging fields like chemical biology and nanotechnology, making it a compound of enduring interest to researchers worldwide.